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Compound of Interest

Compound Name: Bilaid A

Cat. No.: B15620586 Get Quote

Introduction

Bilaid A is a tetrapeptide, specifically a weak μ-opioid agonist, originally isolated from the

Australian estuarine fungus Penicillium sp. MST-MF667[1]. As a key compound in the

development of more potent analgesic analogues like bilorphin and bilactorphin, its accurate

and consistent preparation in solution is critical for reliable experimental results in drug

development and pharmacological research[1][2]. Dimethyl sulfoxide (DMSO) is a common

solvent for Bilaid A due to its high solubilizing capacity for organic molecules[1][2].

This document provides a detailed protocol for the preparation, storage, and handling of Bilaid
A stock solutions in DMSO. Adherence to these guidelines will help ensure the stability,

integrity, and accurate concentration of Bilaid A for experimental use.

Key Considerations for Handling Bilaid A in DMSO

Hygroscopicity of DMSO: Use anhydrous or high-purity DMSO to prepare stock solutions, as

water absorption can affect compound stability and solubility[3].

Freeze-Thaw Cycles: Repeated freezing and thawing can lead to the degradation of the

compound. It is highly recommended to aliquot the stock solution into single-use volumes[3]

[4].

Storage Conditions: Proper storage is crucial for maintaining the bioactivity of Bilaid A.

Stock solutions should be stored at or below -20°C[1][5].
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Safety Precautions: Always handle Bilaid A and DMSO in a well-ventilated area, wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Quantitative Data Summary
The following table summarizes the essential quantitative data for Bilaid A.

Parameter Value Reference

Molecular Formula C28H38N4O5 [1]

Molecular Weight 510.6 g/mol [1]

Purity (by HPLC) >95% [1]

CAS Number 2393865-97-7 [1]

Solubility
Soluble in DMSO and

Methanol
[1][2]

Long-Term Storage -20°C [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Bilaid A Stock
Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of Bilaid A.

Materials:

Bilaid A powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile tips

Procedure:

Equilibrate Bilaid A: Allow the vial containing Bilaid A powder to reach room temperature

before opening to prevent condensation of moisture.

Weighing Bilaid A:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh out 1 mg of Bilaid A powder into the tared tube. Note: Adjust the mass

and solvent volume as needed for your specific requirements.

Calculating DMSO Volume:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For 1 mg of Bilaid A (0.001 g):

Volume (L) = 0.001 g / (0.010 mol/L * 510.6 g/mol ) = 0.0001958 L

Volume (µL) = 195.8 µL

Dissolving Bilaid A:

Add the calculated volume (195.8 µL) of anhydrous, sterile DMSO to the microcentrifuge

tube containing the Bilaid A powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A brief sonication may be used to aid dissolution if necessary[4].

Aliquoting and Storage:
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Dispense the stock solution into smaller, single-use aliquots (e.g., 10 µL or 20 µL) in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles[3].

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C for long-term storage[1][5].

Protocol 2: Preparation of a Working Solution
Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Bilaid A stock solution at room

temperature.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell

culture medium or experimental buffer.

Example: To prepare 1 mL of a 10 µM working solution:

Use the dilution formula: C1V1 = C2V2

(10,000 µM) * V1 = (10 µM) * (1000 µL)

V1 = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of your desired medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution

is non-toxic to your experimental system, typically below 0.5%, and ideally at or below 0.1%

[4].

Mixing: Mix the working solution thoroughly by gentle pipetting or brief vortexing before

adding it to your experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15620586?utm_src=pdf-custom-synthesis
https://www.bioaustralis.com/product/bilaid-a/
https://www.bioaustralis.com/product/bilaid-a1/
https://www.benchchem.com/pdf/Bisindolylmaleimide_V_in_DMSO_A_Technical_Guide_to_Stability_and_Handling.pdf
https://www.benchchem.com/pdf/BI_891065_solubility_in_DMSO_and_cell_culture_media.pdf
https://www.glpbio.com/bilaid-a1.html
https://www.benchchem.com/product/b15620586#how-to-prepare-bilaid-a-stock-solutions-in-dmso
https://www.benchchem.com/product/b15620586#how-to-prepare-bilaid-a-stock-solutions-in-dmso
https://www.benchchem.com/product/b15620586#how-to-prepare-bilaid-a-stock-solutions-in-dmso
https://www.benchchem.com/product/b15620586#how-to-prepare-bilaid-a-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15620586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Our mission is to be the trusted global source of
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and industry.
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